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Compound of Interest

N-(4-fluorophenyl)-2-hydroxy-4-
Compound Name:
methylbenzamide

CAS No.: 521272-14-0

Cat. No.: B3270065

Get Quote

Executive Safety Summary

¢ Chemical Class: Fluorinated Salicylanilide Derivative.

* Primary Hazard: Skin/Eye Irritant; Potential Aquatic Toxin; Thermal decomposition releases
Hydrogen Fluoride (HF).

+ Disposal Classification:Halogenated Organic Waste.[1]

o Core Directive: Do NOT dispose of via sanitary sewer. Do NOT mix with non-halogenated
solvents (e.g., Acetone, Methanol) unless unavoidable, as this increases the volume of the
more expensive halogenated waste stream.

Technical Characterization & Hazard Logic

To dispose of this compound safely, one must understand its reactivity profile. The molecule
contains three critical functional groups that dictate its handling:
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Functional Group Chemical Behavior Disposal Implication

) N ) Requires High-Temperature
_ High thermal stability; resistant ) )
Aryl Fluorine (4-F-Phenyl) ) ) Incineration to prevent
to biodegradation.[2] ) )
environmental persistence.[2]

Incompatible with strong

o oxidizers and strong bases.
) Weakly acidic (pKa ~8-10);
Phenolic Hydroxyl (2-OH) . Segregate from heavy metals
capable of metal chelation.[2]
to prevent soluble complex

formation.

Hydrolytically stable under Keep waste stream pH
] ] neutral conditions; susceptible between 5-9 to prevent
Amide Linkage o ] o
to hydrolysis in strong unintended degradation in

acid/base. storage.

Waste Segregation & Classification

Proper segregation is the single most effective safety measure. Use the following logic to
categorize waste streams containing this compound.

RCRA & Waste Coding (US Guidelines)

o Status: Not a P- or U-listed RCRA hazardous waste.[2]

» Classification: Treat as Non-Regulated Chemical Waste (Halogenated) unless mixed with

regulated solvents.

o Labeling: Must be clearly labeled: "Contains Fluorinated Organics - Incineration Required."

Segregation Logic Diagram

The following decision tree illustrates how to segregate this compound from other laboratory
waste.
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Waste Generation

N-(4-fluorophenyl)-2-hydroxy-4-methylbenzamide
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Figure 1: Segregation logic for fluorinated salicylanilide derivatives.[2] Note that even trace
amounts in non-halogenated solvents may require the whole bottle to be tagged as
"Halogenated" depending on local EHS rules.

Step-by-Step Disposal Protocols
Scenario A: Solid Waste (Pure Compound or Contaminated Solids)

Applicability: Expired stock, weighing paper, contaminated gloves, spill cleanup materials.[2]

» Containment: Place solid waste into a clear polyethylene bag (minimum 2 mil thickness).
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e Secondary Containment: Place the sealed bag into a wide-mouth HDPE (High-Density
Polyethylene) jar. Glass is acceptable but discouraged due to breakage risk.[2]

» Labeling: Affix a hazardous waste tag.
o Constituents: "N-(4-fluorophenyl)-2-hydroxy-4-methylbenzamide"[2]
o Hazard Checkbox: Toxic, Irritant.

o Disposal Path: Transfer to EHS for Fuel Blending or Incineration.

o Why: Landfilling fluorinated aromatics is discouraged due to potential groundwater
leaching and stability.

Scenario B: Liquid Waste (Mother Liquors & Reaction Mixtures)
Applicability: HPLC effluent, reaction by-products.[2]

o Solvent Compatibility Check: Ensure the waste container is compatible with the solvent
carrier (e.g., do not put Chloroform mixtures in polystyrene).

e pH Adjustment: If the solution is highly acidic or basic (pH < 4 or > 10), neutralize to pH 6-8
before adding to the central waste carboy.

o Mechanism:[2][1][3][4][5] Extreme pH can catalyze hydrolysis of the amide bond, releasing
4-fluoroaniline (highly toxic) or the substituted salicylic acid.[2] Neutral pH maintains the
parent molecule's stability until incineration.

e Bulking: Pour into the "Halogenated Solvent" carboy.

o Critical Note: Even if dissolved in Methanol (non-halogenated), the presence of the
Fluorine atom technically classifies the mixture as halogenated in many jurisdictions.

Scenario C: Empty Containers

» Triple Rinse: Rinse the empty original container three times with a compatible solvent (e.g.,
Ethanol or Acetone).

e Rinsate Disposal: Pour all rinsate into the Liquid Waste stream (Scenario B).
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o Defacement: Deface the label and mark "EMPTY."

¢ Recycling/Trash: Dispose of the dry, triple-rinsed container in regular trash or glass recycling,
depending on facility rules.

Emergency Procedures (Spills & Exposure)

Spill Response Workflow:

Isolate: Evacuate the immediate area (10 ft radius).

PPE: Wear Nitrile gloves (double gloving recommended), lab coat, and safety goggles.

Neutralize/Absorb:

o Solids: Cover with wet paper towels to prevent dust generation, then scoop.

o Liquids: Absorb with vermiculite or sand.[6] Do not use combustible materials (sawdust) if
the solvent is an oxidizer.

Clean: Wipe surface with 70% Ethanol followed by soap and water.

Fire Hazard Warning: In the event of a fire, this compound will decompose to emit Hydrogen
Fluoride (HF), Carbon Monoxide (CO), and Nitrogen Oxides (NOXx).

o Action: Firefighters must wear full SCBA.

o Extinguishing Media: Water spray, dry chemical, or CO2.

References & Authority

o National Institutes of Health (PubChem).Compound Summary: N-(4-fluorophenyl)-2-hydroxy-
4-methoxy-benzamide (Analog).[2] Retrieved from .
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¢ Sigma-Aldrich.Safety Data Sheet: Fluorinated Benzamides.[2] Retrieved from .

Disclaimer: This guide is intended for trained scientific personnel. Always cross-reference with
your institution's specific Environmental Health & Safety (EHS) officer and the specific Safety
Data Sheet (SDS) provided by your chemical supplier.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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